Cas no 58114-13-9 (1-(3-methylsulfanylphenyl)ethanol)

• Product Name: 1-(3-methylsulfanylphenyl)ethanol
• CAS No: 58114-13-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD11617471
• CID: 5234891
• PubChem ID: 55269832
• Update Time: 2026-03-08

1-(3-methylsulfanylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylsulfanylphenyl)ethanol
• G68505
• 58114-13-9
• AKOS006318202
• 1-(3-(Methylthio)phenyl)ethan-1-ol
• 1-[3-(Methylthio)phenyl]ethanol

• MDL： MFCD11617471
• Inchi： 1S/C9H12OS/c1-7(10)8-4-3-5-9(6-8)11-2/h3-7,10H,1-2H3
• InChI Key： YXMYZYXSEIMZQD-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC(SC)=C1)C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(3-methylsulfanylphenyl)ethanol

Professional Introduction to 1-(3-methylsulfanylphenyl)ethanol (CAS No. 58114-13-9)

1-(3-methylsulfanylphenyl)ethanol, a compound with the chemical identifier CAS No. 58114-13-9, is a versatile molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its 3-methylsulfanylphenyl moiety and ethanol side chain, exhibits a unique set of chemical properties that make it valuable in various applications, particularly in the development of novel pharmaceutical agents and biochemical probes.

The structural composition of 1-(3-methylsulfanylphenyl)ethanol imparts upon it distinct pharmacological and biochemical attributes. The presence of the methylsulfanyl group enhances its interaction with biological targets, making it a promising candidate for drug design. Recent studies have highlighted its potential in modulating enzymatic activities and receptor binding affinities, which are critical factors in the development of therapeutic interventions.

In the realm of pharmaceutical research, 1-(3-methylsulfanylphenyl)ethanol has been explored for its role as an intermediate in synthesizing more complex molecules. Its ability to serve as a precursor for derivatives with enhanced pharmacological properties has made it a focal point in medicinal chemistry. Researchers have leveraged its structural framework to develop compounds with improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1-(3-methylsulfanylphenyl)ethanol is its utility in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological pathways, thereby regulating physiological processes. The compound’s ability to bind to enzymes and receptors with high affinity has been exploited in the creation of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent advancements in computational chemistry have further elucidated the potential of 1-(3-methylsulfanylphenyl)ethanol. Molecular modeling studies have demonstrated its binding interactions with various protein targets, providing insights into its mechanism of action. These simulations have been instrumental in guiding experimental designs, optimizing drug candidates, and predicting their efficacy.

The synthesis of 1-(3-methylsulfanylphenyl)ethanol involves multi-step organic reactions that highlight the compound’s synthetic versatility. The process typically begins with the functionalization of a phenyl ring followed by the introduction of the ethanol side chain. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

Industrial applications of 1-(3-methylsulfanylphenyl)ethanol have also emerged, particularly in the fine chemicals sector. Its unique properties make it suitable for use as a building block in the synthesis of specialty chemicals and advanced materials. The demand for such intermediates continues to grow as industries seek innovative solutions for complex chemical challenges.

The environmental impact of producing and utilizing 1-(3-methylsulfanylphenyl)ethanol is another area of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 1-(3-methylsulfanylphenyl)ethanol (CAS No. 58114-13-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and chemical properties make it a valuable asset in drug development, biochemical studies, and material science. As research continues to uncover new applications for this compound, its importance is expected to grow further.